Cas no 941929-44-8 (2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
• CAS No: 941929-44-8
• MF: C₁₉H₁₆FN₃O₃S
• MW: 385.412046432495
• CID: 5363317
• Update Time: 2025-07-23

2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(3-Fluorophenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]thio]-N-(2-methoxyphenyl)acetamide
• 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C19H16FN3O3S/c1-26-16-8-3-2-7-15(16)22-17(24)12-27-18-19(25)23(10-9-21-18)14-6-4-5-13(20)11-14/h2-11H,12H2,1H3,(H,22,24)
• InChI Key： UWNXSPKKTCLTCD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1=NC=CN(C2=CC=CC(F)=C2)C1=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

Comprehensive Analysis of 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS No. 941929-44-8): Structure, Applications, and Research Insights

The compound 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS No. 941929-44-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects a combination of functional groups, including a fluorophenyl moiety, a dihydropyrazine core, and an acetamide tail, which contribute to its potential biological activity. Researchers are particularly interested in its sulfanyl bridge and methoxyphenyl substitution, as these features may influence its binding affinity and metabolic stability.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. The structural attributes of 941929-44-8 suggest potential applications in modulating protein-protein interactions or enzymatic pathways. For instance, its 3-oxo-3,4-dihydropyrazin-2-ylsulfanyl group could mimic natural substrates, making it a candidate for drug discovery projects targeting inflammatory or proliferative diseases. This aligns with trending searches such as "next-generation kinase inhibitors" and "fluorinated drug candidates 2024", highlighting its relevance in contemporary research.

Synthetic accessibility is another critical aspect of 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide. The incorporation of a 3-fluorophenyl ring enhances lipophilicity, potentially improving membrane permeability—a key consideration in oral bioavailability optimization. Meanwhile, the 2-methoxyphenyl segment may contribute to π-stacking interactions, a feature often explored in fragment-based drug design. Such characteristics resonate with frequently queried terms like "improving drug solubility" and "fluorine in medicinal chemistry", underscoring the compound's interdisciplinary appeal.

From a spectroscopic characterization perspective, CAS No. 941929-44-8 exhibits distinct NMR and mass spectral signatures due to its heterocyclic framework. The fluorine atom introduces a notable ¹⁹F NMR signal, while the carbonyl group in the 3-oxo-3,4-dihydropyrazine unit provides a robust IR absorption band. These properties facilitate its identification in complex matrices, addressing common laboratory challenges such as "heterocyclic compound purification" or "fluorine-containing analyte detection"—topics frequently discussed in analytical chemistry forums.

Beyond its chemical properties, the compound's patent landscape and therapeutic potential are subjects of growing curiosity. Preliminary studies suggest possible interactions with ATP-binding sites or allosteric pockets, though detailed mechanistic data remain under investigation. This ambiguity fuels searches like "emerging pyrazine derivatives in oncology" and "unexplored acetamide scaffolds", positioning 941929-44-8 as a molecule of interest for both academic and industrial researchers.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of 2-{4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide is still evolving. Computational models predict moderate metabolic stability, with the sulfanyl linker potentially susceptible to oxidative cleavage. Such insights are vital for researchers querying "metabolic soft spots in drug design" or "predictive ADMET tools for fluorinated compounds", further emphasizing the compound's role in modern cheminformatics workflows.

In conclusion, CAS No. 941929-44-8 represents a compelling case study in rational drug design and molecular diversity. Its hybrid architecture—combining fluorinated aromatics, dihydropyrazine motifs, and thioether linkages—offers multifaceted opportunities for innovation. As the scientific community continues to explore underutilized heterocycles and bioisosteric replacements, this compound stands as a testament to the synergy between structural creativity and therapeutic promise.